Multistate switching of scanning tunnelling microscopy machined polyoxovanadate–dysprosium–phthalocyanine nanopatterns on graphite†
Nanoscale Horizons Pub Date: 2023-12-12 DOI: 10.1039/D3NH00345K
Abstract
We demonstrate the first formation of stable, multistate switchable monolayers of polyoxometalates (POMs), which can be electronically triggered to higher charged states with increased conductance in the current–voltage profile at room temperature. These responsive two-dimensional monolayers are based on a fully oxidised dodecavanadate cage (POV12) equipped with Dy(III)-doped phthalocyanine (Pc) macrocycles adopting the face-on orientation on highly oriented pyrolytic graphite (HOPG). The layers can be lithographically processed by the tip of a scanning tunnelling microscope (STM) to machine patterns with diameters ranging from 30 to 150 nm2.
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